Cas no 131475-10-0 (1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-)

1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)- structure
131475-10-0 structure
Product name:1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-
CAS No:131475-10-0
MF:C9H14N2O
MW:166.220262050629
CID:102326
PubChem ID:14657236

1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-
    • 1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-(9CI)
    • 131475-10-0
    • 3-isopropyl-5-methyl-1H-pyrrole-2-carboxamide
    • 5-methyl-3-propan-2-yl-1H-pyrrole-2-carboxamide
    • SCHEMBL3152040
    • Inchi: InChI=1S/C9H14N2O/c1-5(2)7-4-6(3)11-8(7)9(10)12/h4-5,11H,1-3H3,(H2,10,12)
    • InChI Key: DKQPMKHLSWNWSV-UHFFFAOYSA-N
    • SMILES: CC(C1C=C(C)NC=1C(=O)N)C

Computed Properties

  • Exact Mass: 165.10289
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų
  • XLogP3: 1.4

Experimental Properties

  • PSA: 55.98

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd